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Compound of Interest

Compound Name: Bensulfuron-methyl-d6

Cat. No.: B12412839

An In-depth Technical Guide to Bensulfuron-
methyl-d6

This technical guide provides a comprehensive overview of Bensulfuron-methyl-d6, a
deuterated analog of the herbicide Bensulfuron-methyl. It is intended for researchers,
scientists, and professionals in drug development and analytical chemistry who utilize
isotopically labeled compounds. This document details its physicochemical properties,
mechanism of action, synthesis, and application in experimental protocols.

Physicochemical Properties

Bensulfuron-methyl-d6 is primarily utilized as an internal standard for the quantitative
analysis of Bensulfuron-methyl in various matrices using techniques such as liquid
chromatography-mass spectrometry (LC-MS).[1][2][3] Its properties are summarized below.
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Property Value References
Molecular Formula C16H12DsN4O7S [21[3114]
Molecular Weight 416.44 g/mol [2][3]

Exact Mass 416.127 Da [1][5][6]

CAS Number 1309928-44-6 [11[21131[4][5]
Unlabeled CAS Number 83055-99-6 [2][3][5]

methyl 2-[[4,6-

bis(trideuteriomethoxy)pyrimidi
Chemical Name n-2- [5]1[6]

ylJcarbamoylsulfamoylmethyl]b

enzoate

Bensulfuron-methyl D6
Synonyms o [5](6]
(Pyrimidine Dimethoxy D3)

Appearance Solid [1]

Mechanism of Action and Application

Bensulfuron-methyl-d6 serves as an ideal internal standard for the quantification of
Bensulfuron-methyl due to its similar chemical and physical properties but distinct mass. The
non-deuterated compound, Bensulfuron-methyl, is a selective pre- and post-emergence
herbicide widely used in agriculture.[2][3] Its herbicidal activity stems from the inhibition of the
enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[7]
This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and
isoleucine) in plants.[7] By inhibiting ALS, Bensulfuron-methyl disrupts protein synthesis and
cell division, ultimately leading to plant death.[7]
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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